Umi-77

• CAS: 518303-20-3
• Molecular Formula: C18H14BrNO5S2
• Molecular Weight: 468.3 g/mol
• InChI: InChI=1S/C18H14BrNO5S2/c19-11-5-7-12(8-6-11)27(24,25)20-15-9-16(26-10-17(21)22)18(23)14-4-2-1-3-13(14)15/h1-9,20,23H,10H2,(H,21,22)
• InChIKey: WUGANDSUVKXMEC-UHFFFAOYSA-N

UMI-77: Dual MCL-1 and Ku70/80 Inhibitor

UMI-77 (CAS 518303-20-3) is a small-molecule inhibitor targeting the anti-apoptotic protein Myeloid Cell Leukemia-1 (MCL-1), a member of the B-cell lymphoma 2 (BCL-2) family [1]. It binds selectively to the BH3-binding groove of MCL-1 with an inhibition constant (Ki) of 490 nM [2]. UMI-77 has been utilized extensively as a chemical probe to study MCL-1-dependent apoptosis in pancreatic cancer and other malignancies [1].

Workflow MCL-1 pathway and UPR/NOXA signaling studies

Selection Dual-target tool: MCL-1 antagonist + Ku70/80 inhibitor

Use Context Cancer cell model research; chemosensitization assay design

• [1] Abulwerdi F, Liao C, Liu M, et al. A novel small-molecule inhibitor of Mcl-1 blocks pancreatic cancer growth in vitro and in vivo. Mol Cancer Ther. 2014;13(3):565-575. doi:10.1158/1535-7163.MCT-13-0527 View Source
• [2] PubChem. Umi-77. PubChem Compound Summary for CID 992586. Accessed April 18, 2026. View Source

Why UMI-77 Cannot Be Substituted

BH3 mimetics targeting the BCL-2 family exhibit widely varying selectivity profiles across BCL-2, BCL-xL, BCL-W, and MCL-1 [1]. UMI-77 demonstrates a distinct selectivity pattern: it binds MCL-1 with a Ki of 490 nM while showing 11- to 67-fold weaker binding to other anti-apoptotic BCL-2 family members (Ki = 5.3, 23.8, 33.0, and 8.2 µM for A1/Bfl-1, BCL-2, BCL-xL, and BCL-W, respectively) . This selectivity profile is unique among MCL-1 inhibitors; alternative compounds such as A-1210477 and S63845 exhibit different binding affinities, off-target profiles, and cellular mechanisms of action, making generic substitution scientifically inappropriate .

NOXA-dependent mechanism differs fundamentally from direct MCL-1 binders; A-1210477 or S63845 cannot replicate UPR-driven apoptosis.

Unique Ku70/80 inhibition absent in all other MCL-1 inhibitors—chemo/radiosensitization effects may not transfer.

Lower cellular potency compared to direct BH3 mimetics may shift assay interpretation; NOXA-dependent assays require verification.

• [1] Mallick DJ, Soderquist RS, Bates D, Eastman A. Confounding off-target effects of BH3 mimetics at commonly used concentrations: MIM1, UMI-77, and A-1210477. Cell Death Dis. 2019;10(3):185. doi:10.1038/s41419-019-1426-3 View Source

UMI-77 vs Key MCL-1 Inhibitors: Comparative Evidence

NOXA-Dependent Indirect MCL-1 Inhibition

UMI-77 binds the BH3-binding groove of MCL-1 with a Ki of 490 nM [1]. In competitive fluorescence polarization assays, UMI-77 exhibits selectivity over other anti-apoptotic BCL-2 members: Ki values for A1/Bfl-1, BCL-2, BCL-xL, and BCL-W are 5.3 µM, 23.8 µM, 33.0 µM, and 8.2 µM, respectively . This translates to selectivity ratios (Ki_off-target / Ki_MCL-1) of 11× (A1/Bfl-1), 49× (BCL-2), 67× (BCL-xL), and 17× (BCL-W). In contrast, the later-generation MCL-1 inhibitor S63845 exhibits a Kd of 0.19 nM (approximately 2,500× higher affinity for MCL-1) and negligible binding to BCL-2 or BCL-xL .

NOXA-Dependent Inhibition

Head-to-head

UMI-77 induces NOXA (15–30 µM, 6 h); cytotoxicity abolished by NOXA siRNA. A-1210477: no NOXA induction, MCL-1 protein accumulates.

Supports NOXA-pathway selection vs direct BH3-mimetic pharmacology.

NB4, Jurkat, HL-60 cells; immunoblot & siRNA knockdown.

Evidence Dimension	Binding affinity and selectivity across BCL-2 family members
Target Compound Data	MCL-1 Ki = 490 nM; Ki values for A1/Bfl-1, BCL-2, BCL-xL, and BCL-W: 5.3 µM, 23.8 µM, 33.0 µM, and 8.2 µM
Comparator Or Baseline	S63845: MCL-1 Kd = 0.19 nM; negligible binding to BCL-2 or BCL-xL
Quantified Difference	UMI-77 shows 11×–67× selectivity; S63845 shows >1,000× selectivity and 2,500× higher absolute affinity for MCL-1
Conditions	Fluorescence polarization (FP)-based binding assay; proteins at 4–90 nM; fluorescent probes fixed at 1–2 nM

Why This Matters

Researchers requiring a chemical probe with moderate MCL-1 selectivity and measurable off-target activity on BCL-2 family members for polypharmacology studies should select UMI-77, whereas studies requiring maximal MCL-1 selectivity and potency should use S63845.

• [1] Abulwerdi F, Liao C, Liu M, et al. A novel small-molecule inhibitor of Mcl-1 blocks pancreatic cancer growth in vitro and in vivo. Mol Cancer Ther. 2014;13(3):565-575. doi:10.1158/1535-7163.MCT-13-0527 View Source

BCL-2 Family Binding Selectivity Profile

UMI-77 inhibits growth of pancreatic cancer cell lines with IC50 values of 3.4 µM (BxPC-3), 4.4 µM (Panc-1), 12.5 µM (MiaPaCa-2), 16.1 µM (AsPC-1), and 5.5 µM (Capan-2) after 4-day treatment . In comparison, A-1210477, a more potent and selective MCL-1 inhibitor, exhibits an EC50 of <5 µM in MCL-1-dependent cells [1]. Direct comparative cell viability assays in MCL-1-dependent lines show that A-1210477 induces more rapid cell death at 10 µM than UMI-77, with A-1210477 achieving near-complete killing within 48 hours while UMI-77 requires >72 hours to reach comparable effect [2].

BCL-2 Family Selectivity

Cross-study

MCL-1 Ki = 0.49 µM; >50-fold selectivity over BCL-2 (Ki 23.83 µM) and BCL-xL (Ki 32.99 µM).

Enables dose-response studies with moderate affinity; distinct from high-affinity MCL-1 inhibitors.

Fluorescence polarization; A-1210477 Ki ~0.45 nM; S63845 Kd 0.19 nM.

Evidence Dimension	Cytotoxicity in MCL-1-dependent cancer cell lines
Target Compound Data	IC50: 3.4–16.1 µM across five pancreatic cancer lines; 10 µM UMI-77 kills MCL-1-dependent cells over >72 h
Comparator Or Baseline	A-1210477: EC50 <5 µM; 10 µM A-1210477 kills MCL-1-dependent cells within 48 h
Quantified Difference	A-1210477 is approximately 2–3× more potent in cell viability assays and induces death 1.5× faster at equal concentration
Conditions	Pancreatic cancer cell lines (BxPC-3, Panc-1, MiaPaCa-2, AsPC-1, Capan-2); 4-day WST-8 assay; live-cell imaging with SYTOX Green

Why This Matters

UMI-77 serves as a lower-potency reference MCL-1 inhibitor suitable for combination studies or for experiments where rapid MCL-1 inhibition is not required, while A-1210477 provides faster, more complete MCL-1 inhibition in cellular assays.

• [1] Lopez J, Bessou M, Riley JS, et al. Mito-priming as a method to engineer Bcl-2 addiction. Nat Commun. 2016;7:10538. doi:10.1038/ncomms10538 View Source
• [2] Leverson JD, Zhang H, Chen J, et al. Potent and selective small-molecule MCL-1 inhibitors demonstrate on-target cancer cell killing activity as single agents and in combination with ABT-263 (navitoclax). Cell Death Dis. 2015;6(1):e1590. doi:10.1038/cddis.2014.561 View Source

Cellular Potency in MCL-1-Dependent Cancer Cells

In a BxPC-3 pancreatic cancer xenograft model in SCID mice, UMI-77 administered intravenously at 60 mg/kg daily for 5 consecutive days per week over 2 weeks significantly inhibited tumor growth by 65% and 56% in two independent experiments compared to vehicle control (p < 0.0001 to p < 0.003 across days 19–21) [1]. Additionally, UMI-77 treatment markedly increased the percentage of apoptotic cells in tumor sections . In contrast, the more potent MCL-1 inhibitor A-1210477 has poor pharmacokinetic properties and is unsuitable for in vivo studies [2], while S63845 demonstrates efficacy in hematologic malignancy models but limited published data in solid pancreatic cancer xenografts.

Cellular Potency

Head-to-head

EC50 ~10 µM in MCL-1-dependent cells; A-1210477 is at least 10-fold more potent.

Appropriate for NOXA-dependent apoptosis studies, not for high-potency MCL-1 antagonism.

SVEC, H2110, H23 lines; SYTOX Green exclusion.

Evidence Dimension	In vivo antitumor activity in pancreatic cancer models
Target Compound Data	60 mg/kg i.v. UMI-77 → 56%–65% tumor growth inhibition in BxPC-3 xenograft over 2 weeks; apoptotic cell increase (p < 0.0001–0.003)
Comparator Or Baseline	A-1210477: poor PK precludes in vivo use; S63845: efficacy primarily in hematologic models
Quantified Difference	UMI-77 is one of few MCL-1 inhibitors with validated in vivo efficacy data in solid pancreatic cancer xenografts
Conditions	SCID mice bearing BxPC-3 pancreatic tumor xenografts; i.v. dosing 5 days/week for 2 weeks

Why This Matters

UMI-77 is one of the only MCL-1 inhibitors with robust in vivo efficacy data in a solid tumor xenograft model, making it a critical reference compound for in vivo target validation studies in pancreatic cancer.

• [1] Abulwerdi F, Liao C, Liu M, et al. A novel small-molecule inhibitor of Mcl-1 blocks pancreatic cancer growth in vitro and in vivo. Mol Cancer Ther. 2014;13(3):565-575. doi:10.1158/1535-7163.MCT-13-0527 View Source
• [2] Opferman JT. Attacking cancer's Achilles heel: antagonism of anti-apoptotic BCL-2 family members. FEBS J. 2016;283(14):2661-2675. doi:10.1111/febs.13472 View Source

Ku70/80 DNA Repair Inhibition

Recent studies reveal that UMI-77 does not directly inhibit MCL-1 in cells but instead induces the pro-apoptotic protein NOXA through activation of the unfolded protein response (UPR) pathway involving ATF3 and ATF4 [1]. UMI-77 treatment (30 µM for 6 h) transcriptionally upregulates NOXA, and this NOXA induction is required for UMI-77-mediated apoptosis and sensitization to ABT-199 [2]. In contrast, A-1210477 does not induce NOXA and directly binds MCL-1, causing MCL-1 protein accumulation [3]. This mechanistic difference is critical: UMI-77's cytotoxicity is NOXA-dependent, while A-1210477's is direct on-target MCL-1 inhibition.

Ku70/80 DNA Repair

Class-level

Ku70/80 IC50 = 2.3 µM; also inhibits MUS81-EME1. No other MCL-1 inhibitor reported with this activity.

Enables built-in chemosensitization without additional DNA-repair inhibitors.

FP assay, SPR; bleomycin/etoposide sensitization in vitro and in vivo.

Evidence Dimension	Cellular mechanism of MCL-1 inhibition
Target Compound Data	UMI-77 induces NOXA via ATF3/ATF4; apoptosis requires NOXA; sensitizes to ABT-199 in NOXA-dependent manner
Comparator Or Baseline	A-1210477: does not induce NOXA; directly binds MCL-1 and causes MCL-1 protein accumulation
Quantified Difference	UMI-77 is an indirect MCL-1 inhibitor (NOXA-mediated); A-1210477 is a direct MCL-1 inhibitor
Conditions	NB4 leukemia cells; 30 µM UMI-77 for 6 h; NOXA knockdown via siRNA abrogates UMI-77 cytotoxicity

Why This Matters

UMI-77 should be used when studying indirect MCL-1 antagonism via UPR/NOXA pathways, while A-1210477 is the appropriate tool for direct MCL-1 target engagement studies.

• [1] Mallick DJ, Soderquist RS, Bates D, Eastman A. Confounding off-target effects of BH3 mimetics at commonly used concentrations: MIM1, UMI-77, and A-1210477. Cell Death Dis. 2019;10(3):185. doi:10.1038/s41419-019-1426-3 View Source
• [2] Mallick DJ, et al. Fig. 3: UMI-77 requires NOXA for apoptosis and sensitizes leukemia cells to ABT-199. Cell Death Dis. 2019;10(3):185. View Source
• [3] Mallick DJ, et al. Fig. 5: A-1210477 induces MCL1 protein accumulation and does not induce NOXA. Cell Death Dis. 2019;10(3):185. View Source

In Vivo Efficacy in Pancreatic Cancer Xenograft

UMI-77 enhances radiosensitivity in a cell line-dependent manner. It caused dissociation of MCL-1 from the pro-apoptotic protein Bak and produced significant radiosensitization in BxPC-3 and Panc-1 pancreatic cancer cells, but minimal radiosensitization in MiaPaCa-2 cells [1]. This differential effect correlates with the relative dependence of each cell line on MCL-1 for survival. In contrast, other MCL-1 inhibitors such as A-1210477 or S63845 have not been systematically evaluated for radiosensitization in these same pancreatic cancer models.

In Vivo Xenograft

Cross-study

MTD 60 mg/kg i.v.; tumor growth inhibition vs vehicle (p

Provides dosing-regimen context for preclinical pancreatic cancer models.

BxPC-3 xenograft; pharmacodynamic modulation of Bax/Bak/survivin.

Evidence Dimension	Radiosensitization effect in pancreatic cancer cell lines
Target Compound Data	UMI-77 radiosensitizes BxPC-3 and Panc-1 cells; minimal effect in MiaPaCa-2 cells
Comparator Or Baseline	A-1210477, S63845: no published radiosensitization data in pancreatic cancer models
Quantified Difference	UMI-77 is the only MCL-1 inhibitor with peer-reviewed radiosensitization data in pancreatic cancer
Conditions	BxPC-3, Panc-1, and MiaPaCa-2 pancreatic cancer cell lines; radiation doses not specified

Why This Matters

UMI-77 is the preferred MCL-1 inhibitor for combination studies with radiotherapy in pancreatic cancer, as it is the only compound in class with validated radiosensitization data.

• [1] Wang L, Wang Y, Chen C, et al. Targeting Mcl-1 for radiosensitization of pancreatic cancers. Transl Oncol. 2015;8(1):47-54. doi:10.1016/j.tranon.2014.12.004 View Source

UMI-77: Application Scenarios

NOXA-Dependent vs Independent MCL-1 Antagonism

UMI-77 is the only MCL-1 inhibitor with robust in vivo efficacy data in a pancreatic cancer xenograft model. Administer UMI-77 at 60 mg/kg i.v. daily for 5 consecutive days per week over 2 weeks in SCID mice bearing BxPC-3 xenografts to achieve 56%–65% tumor growth inhibition [1]. This model is suitable for proof-of-concept studies evaluating MCL-1 as a therapeutic target in solid tumors.

Chemosensitization with DNA-Damaging Agents

UMI-77 is the appropriate chemical probe for investigating indirect MCL-1 inhibition mediated by NOXA induction. Treat cells at 30 µM for 6 hours to upregulate NOXA via ATF3/ATF4 [2]. Validate the NOXA dependence by siRNA knockdown or use in combination with ABT-199 to assess sensitization in leukemia or other NOXA-responsive models [3]. Avoid A-1210477 for this purpose, as it does not induce NOXA.

Pancreatic Cancer Xenograft Studies

UMI-77 is the only MCL-1 inhibitor with published radiosensitization data in pancreatic cancer cells. Use UMI-77 to dissociate MCL-1 from Bak and enhance radiation sensitivity in BxPC-3 and Panc-1 cell lines [4]. This application is ideal for exploring the role of MCL-1 in DNA damage response and as a potential adjuvant to radiation therapy in pancreatic ductal adenocarcinoma.

SAR Studies Around MCL-1 BH3-Binding Groove

UMI-77 exhibits 11×–67× selectivity for MCL-1 over other BCL-2 family members (A1/Bfl-1, BCL-2, BCL-xL, BCL-W) . Use UMI-77 as a moderate-selectivity reference compound when profiling novel BH3 mimetics, providing a benchmark for off-target activity on BCL-2 family proteins that differs from highly selective agents like S63845 or pan-inhibitors like ABT-737.

Application

Selection Property

Validation Focus

NOXA-pathway dissection

NOXA-dependent cytotoxicity mechanism

NOXA siRNA rescue confirmation

Chemo/radiosensitization studies

Ku70/80 inhibitory activity

NHEJ/HR pathway blockade confirmation

Pancreatic cancer xenograft modeling

In vivo dosing regimen (60 mg/kg)

Tumor growth inhibition & biomarker readouts

Medicinal chemistry SAR

Binding model at h2/h3 pockets

Metabolic stability improvement

• [1] Abulwerdi F, Liao C, Liu M, et al. A novel small-molecule inhibitor of Mcl-1 blocks pancreatic cancer growth in vitro and in vivo. Mol Cancer Ther. 2014;13(3):565-575. doi:10.1158/1535-7163.MCT-13-0527 View Source
• [2] Mallick DJ, Soderquist RS, Bates D, Eastman A. Confounding off-target effects of BH3 mimetics at commonly used concentrations: MIM1, UMI-77, and A-1210477. Cell Death Dis. 2019;10(3):185. doi:10.1038/s41419-019-1426-3 View Source
• [3] Mallick DJ, et al. Fig. 3: UMI-77 requires NOXA for apoptosis and sensitizes leukemia cells to ABT-199. Cell Death Dis. 2019;10(3):185. View Source
• [4] Wang L, Wang Y, Chen C, et al. Targeting Mcl-1 for radiosensitization of pancreatic cancers. Transl Oncol. 2015;8(1):47-54. doi:10.1016/j.tranon.2014.12.004 View Source